Cas no 304901-48-2 (2-Fluoro-5-trifluoromethylbenzenethiol)
304901-48-2 structure
Product Name:2-Fluoro-5-trifluoromethylbenzenethiol
CAS No:304901-48-2
MF:C7H4F4S
MW:196.165274620056
CID:3168280
PubChem ID:12097354
Update Time:2025-04-21
2-Fluoro-5-trifluoromethylbenzenethiol Chemical and Physical Properties
Names and Identifiers
-
- DTXSID301263161
- 2-fluoro-5-(trifluoromethyl)benzenethiol
- 304901-48-2
- AKOS006316122
- 2-fluoro-5-(trifluoromethyl)benzene-1-thiol
- 4-fluoro-3-mercaptobenzotrifluoride
- 2-Fluoro-5-trifluoromethylbenzenethiol
- SCHEMBL3834060
-
- MDL： MFCD12026134
- Inchi： 1S/C7H4F4S/c8-5-2-1-4(3-6(5)12)7(9,10)11/h1-3,12H
- InChI Key： KWAZFGPHDLINBM-UHFFFAOYSA-N
- SMILES： SC1=C(C=CC(C(F)(F)F)=C1)F
Computed Properties
- Exact Mass: 195.99698395Da
- Monoisotopic Mass: 195.99698395Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 1Ų
2-Fluoro-5-trifluoromethylbenzenethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 037893-1g |
2-Fluoro-5-trifluoromethylbenzenethiol |
304901-48-2 | 1g |
￡239.00 | 2022-03-01 | ||
| eNovation Chemicals LLC | Y1241400-5g |
2-Fluoro-5-trifluoromethylbenzenethiol |
304901-48-2 | 95% | 5g |
$3605 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1241400-1g |
2-Fluoro-5-trifluoromethylbenzenethiol |
304901-48-2 | 95% | 1g |
$870 | 2024-06-05 | |
| 1PlusChem | 1P01EV9P-250mg |
2-Fluoro-5-trifluoromethylbenzenethiol |
304901-48-2 | 95% | 250mg |
$289.00 | 2023-12-17 | |
| 1PlusChem | 1P01EV9P-1g |
2-Fluoro-5-trifluoromethylbenzenethiol |
304901-48-2 | 95% | 1g |
$563.00 | 2023-12-17 | |
| 1PlusChem | 1P01EV9P-5g |
2-Fluoro-5-trifluoromethylbenzenethiol |
304901-48-2 | 95% | 5g |
$2406.00 | 2023-12-17 | |
| A2B Chem LLC | AX72525-250mg |
2-Fluoro-5-trifluoromethylbenzenethiol |
304901-48-2 | 95% | 250mg |
$250.00 | 2024-04-20 | |
| A2B Chem LLC | AX72525-1g |
2-Fluoro-5-trifluoromethylbenzenethiol |
304901-48-2 | 95% | 1g |
$495.00 | 2024-04-20 | |
| A2B Chem LLC | AX72525-5g |
2-Fluoro-5-trifluoromethylbenzenethiol |
304901-48-2 | 95% | 5g |
$2195.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646605-1g |
2-Fluoro-5-(trifluoromethyl)benzenethiol |
304901-48-2 | 98% | 1g |
￥8998.00 | 2024-08-02 |
2-Fluoro-5-trifluoromethylbenzenethiol Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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